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Compound of Interest

Compound Name: AC 187

Cat. No.: B7909913

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the dosage and administration of
AC187, a potent amylin receptor antagonist, for in vivo studies in mice. The protocols outlined
below are based on available preclinical data and established methodologies for rodent
research.

Summary of Quantitative Data

The following tables summarize key quantitative data for AC187, including its in vitro potency
and recommended dosages for administration in mice.

Parameter Value Species Source(s)
IC50 0.48 nM Rat

“ 79 pM Rat ]
Solubility Up to 1 mg/mL in

water
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o ] Recommended
Administration .
Dosage Range Vehicle Notes
Route .
(Estimated)
A common starting
point for systemic
administration. The
] ) ) specific dose should
Intraperitoneal (IP) 5 - 20 mg/kg Sterile Saline

be optimized based
on the experimental
goals and mouse

model.

For direct central
nervous system
(CNS) administration.

_ Requires stereotactic
Intracerebroventricular

(1cv) 1-10 p g/mouse Artificial CSF surgery. The lower

end of the range
should be considered
for initial studies to

avoid potential toxicity.

Experimental Protocols
Preparation of AC187 for In Vivo Administration

Materials:

AC187 peptide

Sterile, pyrogen-free saline (0.9% NaCl) or artificial cerebrospinal fluid (aCSF)

Sterile microcentrifuge tubes

Vortex mixer

0.22 um sterile syringe filter
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Protocol:

e Calculate the required amount of AC187: Based on the desired dosage and the number of
animals to be treated, calculate the total mass of AC187 needed.

e Reconstitute AC187:

o For intraperitoneal (IP) injection, reconstitute the calculated amount of AC187 in sterile
saline to achieve the desired final concentration. For example, to prepare a 1 mg/mL
solution, dissolve 1 mg of AC187 in 1 mL of sterile saline.

o For intracerebroventricular (ICV) injection, reconstitute the calculated amount of AC187 in
sterile artificial cerebrospinal fluid (aCSF). The concentration should be calculated to
deliver the desired dose in a small volume (typically 2-5 pL per mouse).

e Ensure complete dissolution: Gently vortex the solution to ensure the peptide is fully
dissolved. AC187 is soluble in water-based solutions up to 1 mg/mL.

« Sterile filter the solution: Draw the solution into a sterile syringe and pass it through a 0.22
pum sterile syringe filter into a new sterile microcentrifuge tube. This step is crucial to remove
any potential microbial contamination.

o Storage: Use the freshly prepared solution immediately. If short-term storage is necessary,
store at 2-8°C for no longer than 24 hours. For longer-term storage, aliquot the solution and
store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Intraperitoneal (IP) Injection Protocol

Purpose: To administer AC187 systemically.
Materials:

e Prepared AC187 solution in sterile saline

e Appropriate size sterile syringes (e.g., 1 mL)

o Sterile needles (e.g., 27-30 gauge)
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e Animal scale
e 70% ethanol for disinfection
Procedure:

» Weigh the mouse: Accurately determine the body weight of the mouse to calculate the
precise volume of the AC187 solution to be injected.

o Calculate the injection volume:
o Volume (mL) = (Dosage (mg/kg) x Body Weight (kg)) / Concentration (mg/mL)
e Restrain the mouse: Gently but firmly restrain the mouse, exposing the abdominal area.

o Locate the injection site: The preferred injection site is the lower right or left quadrant of the
abdomen, avoiding the midline to prevent damage to the bladder or cecum.

o Administer the injection:
o Insert the needle at a 15-20 degree angle into the peritoneal cavity.
o Aspirate slightly to ensure the needle has not entered a blood vessel or organ.
o Slowly and steadily inject the calculated volume of the AC187 solution.
o Withdraw the needle: Remove the needle smoothly and return the mouse to its cage.

e Monitor the animal: Observe the mouse for any signs of distress or adverse reactions
following the injection.

Intracerebroventricular (ICV) Injection Protocol

Purpose: To deliver AC187 directly into the central nervous system, bypassing the blood-brain
barrier. This procedure requires aseptic surgical techniques and appropriate anesthesia.

Materials:

e Prepared AC187 solution in artificial CSF
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Stereotactic apparatus for mice

Anesthesia machine and anesthetics (e.g., isoflurane)

Hamilton syringe with a 33-gauge needle

Surgical tools (scalpel, forceps, etc.)

Suturing material

Warming pad

Analgesics

Procedure:

Anesthetize the mouse: Anesthetize the mouse using a vaporizer with isoflurane or another
appropriate anesthetic.

Secure the mouse in the stereotactic frame: Place the anesthetized mouse in the
stereotactic apparatus, ensuring the head is firmly and levelly fixed.

Prepare the surgical site: Shave the fur from the surgical area on the head and disinfect the
skin with an appropriate antiseptic solution.

Expose the skull: Make a midline incision in the scalp to expose the skull.

Identify the injection coordinates: Using a mouse brain atlas, determine the stereotactic
coordinates for the lateral ventricle (e.qg., relative to bregma: -0.2 mm anterior/posterior, £1.0
mm medial/lateral, -2.5 mm dorsal/ventral).

Drill a burr hole: Carefully drill a small hole in the skull at the determined coordinates, being
cautious not to damage the underlying dura mater.

Administer the injection:

o Lower the Hamilton syringe needle through the burr hole to the target depth.
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o Slowly infuse the AC187 solution (typically 2-5 uL) over several minutes to allow for
diffusion and prevent a rapid increase in intracranial pressure.

o Withdraw the needle: After the infusion is complete, leave the needle in place for an

additional 5 minutes to minimize backflow, then slowly retract it.

o Close the incision: Suture the scalp incision.

pad to maintain body temperature during recovery from anesthesia. Monitor the animal
closely for signs of pain, infection, or neurological deficits.

Visualizations
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Caption: AC187 acts as an antagonist at the amylin receptor, blocking the binding of amylin

Downstream Signaling Leads to

(e.g., CAMP pathway)

Post-operative care: Administer analgesics as prescribed. Place the mouse on a warming

and amyloid-beta, thereby inhibiting downstream signaling pathways that can lead to

neurotoxicity.
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Caption: A generalized experimental workflow for in vivo studies using AC187 in mice, from
preparation to data analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for AC187 Dosage in
Mice]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7909913#ac-187-dosage-for-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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